Cas no 1261609-89-5 (6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1261609-89-5
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4913415
• Update Time: 2025-11-07

6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-9-6-11(16)10(15)5-8(9)7-1-2-13(17)19-12(7)3-4-18/h1-2,5-6H,3H2
• InChI Key： DUQLELMJYIYMNK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(N=C1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile

Comprehensive Overview of 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261609-89-5)

6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261609-89-5) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile chemical properties and biological activities. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel crop protection agents and pharmaceutical intermediates.

The molecular structure of 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile features a pyridine ring substituted with chloro and trichlorophenyl groups, along with an acetonitrile moiety. This unique configuration contributes to its stability and reactivity, enabling its use in various cross-coupling reactions and catalyzed transformations. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of antimicrobial and antifungal agents. As the demand for sustainable agrochemicals grows, this compound is gaining attention for its potential in eco-friendly formulations.

In the context of green chemistry, 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile is being explored for its compatibility with environmentally benign solvents and catalysts. With increasing regulatory pressures on traditional agrochemicals, researchers are investigating this compound as a low-toxicity alternative for pest control. Its selective reactivity also makes it a candidate for targeted drug delivery systems, aligning with the trend toward precision medicine. These applications are driving its popularity in academic and industrial research.

From a commercial perspective, the global market for pyridine-based compounds is expanding, with 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile being a niche but growing segment. Suppliers and manufacturers are focusing on high-purity synthesis to meet the demands of pharmaceutical grade applications. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with international standards. The compound's storage stability and handling protocols are also key considerations for end-users.

Recent advancements in computational chemistry have enabled better understanding of the structure-activity relationship (SAR) of 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile. Molecular docking studies suggest its potential interactions with enzyme targets, opening avenues for drug discovery. Additionally, its photophysical properties are being investigated for applications in material science, such as organic semiconductors. These interdisciplinary studies underscore the compound's versatility beyond traditional uses.

For researchers seeking synthetic protocols, optimized routes for 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile often involve Pd-catalyzed reactions or microwave-assisted synthesis. These methods improve yield efficiency and reduce reaction times, addressing the need for cost-effective production. Safety data sheets (SDS) emphasize proper personal protective equipment (PPE) during handling, reflecting industry standards for laboratory safety.

In summary, 6-Chloro-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261609-89-5) is a multifaceted compound with promising applications in agrochemicals, pharmaceuticals, and advanced materials. Its structural uniqueness and reactivity profile position it as a valuable tool for innovation in life sciences and chemical engineering. As research continues, its role in addressing global challenges like food security and disease treatment is expected to grow.